Cas no 499206-35-8 (5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-)
499206-35-8 structure
Product Name:5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-
CAS No:499206-35-8
MF:C12H16N2O
MW:204.268242835999
CID:1539988
PubChem ID:23247039
Update Time:2025-04-21
5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-
- 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one
- starbld0038778
- 2-(tert-Butyl)-7,8-dihydro-5(6H)-quinazolinone
- 2-tert-butyl-5,6,7,8-tetrahydroquinazolin-5-one
- AKOS011284110
- 2-tert-butyl-7,8-dihydro-6H-quinazolin-5-one
- SCHEMBL10220388
- 2-(tert-Butyl)-7,8-dihydroquinazolin-5(6H)-one
- 499206-35-8
-
- Inchi: 1S/C12H16N2O/c1-12(2,3)11-13-7-8-9(14-11)5-4-6-10(8)15/h7H,4-6H2,1-3H3
- InChI Key: QAHBPIINCJQJQX-UHFFFAOYSA-N
- SMILES: O=C1C2=CN=C(C(C)(C)C)N=C2CCC1
Computed Properties
- Exact Mass: 204.12638
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85
5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
499206-35-8 (5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent